Cas no 4165-96-2 (3-phenylpentanedioic acid)

• Product Name: 3-phenylpentanedioic acid
• CAS No: 4165-96-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00002718
• CID: 44802
• PubChem ID: 77823
• Update Time: 2025-05-23

3-phenylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylglutaric acid
• 3-Phenylglutaric acid
• 3-phenylpentanedioic acid
• Glutaricacid, 3-phenyl- (6CI,7CI,8CI)
• b-Phenylglutaric acid
• 3-Phenylpentanedioicacid
• Pentanedioic acid, 3-phenyl-
• F1993-0033
• AKOS015888419
• DTXSID30194466
• MFCD00002718
• SY013010
• 3-Phenylpentanedioic acid #
• 3-Phenyl-pentanedioic acid
• EINECS 224-016-4
• AMY3982
• NS00031028
• UNII-WSG2NF7Z5J
• AS-30102
• EN300-142112
• Z1508914976
• 3-Phenylglutaricacid
• 4165-96-2
• I(2)-Phenylglutaric acid
• 3-Phenylglutaric acid, 97%
• FT-0616341
• SCHEMBL503819
• WSG2NF7Z5J
• CHEMBL310821
• DB-050789
• beta-Phenylglutaric Acid; 3-Phenylpentanedioic Acid;
• ALBB-025840
• DTXCID40116957

• MDL： MFCD00002718
• Inchi： 1S/C11H12O4/c12-10(13)6-9(7-11(14)15)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
• InChI Key： RZOKZOYSUCSPDF-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)CC(=O)O)=O
• BRN： 2052171

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: Cream block
• Density: 1.2252 (rough estimate)
• Melting Point: 140-143 °C (lit.)
• Boiling Point: 307.4°C (rough estimate)
• Flash Point: 185.3℃
• Refractive Index: 1.5020 (estimate)
• PSA: 74.60000
• LogP: 1.71960
• Solubility: Uncertain

3-phenylpentanedioic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-phenylpentanedioic acid

3-Phenylpentanedioic Acid (CAS No. 4165-96-2): A Comprehensive Overview

3-Phenylpentanedioic acid, also known by its CAS registry number CAS No. 4165-96-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its pentanedioic acid backbone with a phenyl group substitution at the third carbon, has garnered attention due to its unique chemical properties and potential applications in various industries.

The structure of 3-phenylpentanedioic acid consists of a five-carbon chain with two carboxylic acid groups at the ends and a phenyl ring attached to the third carbon atom. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions and applications. The compound is typically synthesized through various routes, including oxidation of diols or through the manipulation of existing dicarboxylic acids.

Recent studies have highlighted the potential of 3-phenylpentanedioic acid in the development of advanced materials, particularly in the realm of polymers and composites. Its ability to form stable polymer networks has led researchers to explore its use in creating high-performance materials for applications such as lightweight structural components, advanced electronics, and biomedical devices.

In addition to its role in materials science, 3-phenylpentanedioic acid has shown promise in pharmaceutical research. Its unique structure allows for interactions with biological molecules, making it a potential candidate for drug delivery systems or as a building block for bioactive compounds. Researchers are currently investigating its ability to influence cellular processes and its potential as an intermediate in the synthesis of complex pharmaceutical agents.

The synthesis and characterization of 3-phenylpentanedioic acid have been extensively studied, with recent advancements focusing on green chemistry approaches to enhance sustainability. These methods include the use of biocatalysts and renewable feedstocks, aligning with global efforts to reduce environmental impact in chemical manufacturing.

In terms of physical properties, 3-phenylpentanedioic acid exhibits a melting point around 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its thermal stability makes it suitable for high-temperature applications, while its solubility properties facilitate its use in solution-based chemical reactions.

The compound's reactivity is another area of active research, with scientists exploring its ability to undergo various transformations such as esterification, amidation, and polymerization. These reactions not only expand the range of materials that can be derived from 3-phenylpentanedioic acid but also open up new avenues for customization in material design.

In conclusion, 3-phenylpentanedioic acid (CAS No. 4165-96-2) stands out as a versatile compound with diverse applications across multiple disciplines. From advanced materials to pharmaceuticals, its unique chemical properties continue to drive innovation and research, positioning it as a key player in modern chemistry.